8-Cyclobutanecarbonyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane

• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• IUPAC Name: cyclobutyl(4,8-diazatricyclo[5.2.2.02,6]undecan-8-yl)methanone
• InChI: InChI=1S/C14H22N2O/c17-14(9-2-1-3-9)16-8-10-4-5-13(16)12-7-15-6-11(10)12/h9-13,15H,1-8H2
• InChI Key: WKYXHDKMIDIOBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)N2CC3CCC2C4C3CNC4

Description

8-Cyclobutanecarbonyl-4,8-diazatricyclo[5.2.2.0²,⁶]undecane is a tricyclic organic compound featuring a diazatricyclic core (4,8-diaza) fused with a cyclobutane carbonyl substituent. This structure combines rigidity from the tricyclic scaffold with the steric and electronic effects of the cyclobutanecarbonyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Cyclobutanecarbonyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane typically involves multiple steps, starting with the preparation of the cyclobutanecarbonyl precursor. This precursor is then subjected to a series of reactions, including cyclization and diazotization, to form the final tricyclic structure. The reaction conditions often require precise temperature control and the use of specific catalysts to ensure high yield and purity .

Industrial Production Methods

While the compound is mainly synthesized for research purposes, industrial production methods would likely involve scaling up the laboratory procedures. This would include optimizing reaction conditions, using larger reactors, and implementing purification techniques such as crystallization and chromatography to obtain the compound in bulk quantities .

Chemical Reactions Analysis

Types of Reactions

8-Cyclobutanecarbonyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Hydrogen gas (H₂) with palladium (Pd) catalyst

Substitution: Nucleophiles such as halides, amines, and alcohols

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce amines or alcohols .

Scientific Research Applications

8-Cyclobutanecarbonyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-Cyclobutanecarbonyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and triggering various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 8-cyclobutanecarbonyl-4,8-diazatricyclo[5.2.2.0²,⁶]undecane with three analogs based on core structure, substituents, and functional properties.

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Nitrogen Positions	Reported Activities/Properties
8-Cyclobutanecarbonyl-4,8-diazatricyclo[5.2.2.0²,⁶]undecane	Diazatricyclo[5.2.2.0²,⁶]undecane	Cyclobutanecarbonyl at position 8	4, 8	Hypothesized anti-inflammatory activity
4-Azatricyclo[5.2.2.0²,⁶]undecane-3,5,8-trione derivatives	Azatricyclo[5.2.2.0²,⁶]undecane	Methyl, oxirane, aminoalkyl groups	4	Validated via IR, MS, NMR; no bioactivity reported
4,8,10-Triazatricyclo[5.2.2.0²,⁶]undecane-3,5-dione	Triazatricyclo[5.2.2.0²,⁶]undecane	Diacetyl, methyl, phenyl groups	4, 8, 10	Synthetic intermediate; uncharacterized bioactivity
Undecane (simple hydrocarbon)	Linear alkane (C₁₁H₂₄)	None	0	Anti-allergic, anti-inflammatory effects

Key Observations:

Structural Complexity: The target compound’s diazatricyclic core distinguishes it from simpler analogs like undecane (a linear alkane) and more complex triazatricyclic derivatives . The additional nitrogen atom at position 8 may enhance hydrogen-bonding capacity or receptor interaction.

Synthetic Accessibility :

• Derivatives of 4-azatricyclo[5.2.2.0²,⁶]undecane are synthesized via epoxide ring-opening reactions with amines , whereas the cyclobutanecarbonyl substituent in the target compound likely requires specialized acylation or cycloaddition strategies.

Biological Implications: Undecane, despite its structural simplicity, demonstrates anti-inflammatory effects via cAMP modulation in mast cells and keratinocytes . The tricyclic core of 8-cyclobutanecarbonyl-4,8-diazatricyclo[5.2.2.0²,⁶]undecane may confer enhanced stability or target specificity compared to linear alkanes. The lack of reported bioactivity in triazatricyclic analogs suggests that nitrogen positioning and substituent choice critically influence functional outcomes.

Biological Activity

8-Cyclobutanecarbonyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane (CAS Number: 2060006-84-8) is a nitrogen-containing heterocyclic compound with potential biological activities. This article reviews its chemical properties, biological mechanisms, and relevant case studies to provide a comprehensive understanding of its biological activity.

• Molecular Formula: C₁₄H₂₂N₂O
• Molecular Weight: 234.34 g/mol
• Structure: The compound features a bicyclic structure that includes both carbonyl and diazatricyclo components, contributing to its unique reactivity and interaction with biological systems.

Biological Activity Overview

Research indicates that 8-Cyclobutanecarbonyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane exhibits various biological activities, primarily related to its interactions with cellular targets.

• Enzyme Inhibition: The compound has shown potential in inhibiting certain enzymes that play critical roles in metabolic pathways.
• DNA Interaction: Preliminary studies suggest that it may induce oxidative stress leading to DNA damage, evidenced by the formation of oxidative lesions in cellular DNA .
• Antimicrobial Properties: Some derivatives of similar compounds have demonstrated antimicrobial activity, suggesting a potential for 8-Cyclobutanecarbonyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane in this area.

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of this compound and its derivatives:

Study	Focus	Findings
	Enzyme Interaction	Demonstrated inhibition of specific metabolic enzymes in vitro, suggesting potential therapeutic applications.
	DNA Damage	Found evidence of oxidative DNA lesions in cell cultures treated with the compound, indicating a mechanism for cytotoxicity.
	Antimicrobial Activity	Reported antimicrobial effects against various bacterial strains when tested with related compounds.

Detailed Research Findings

• Enzyme Inhibition Studies:
  • A study conducted on various enzyme systems highlighted the compound's ability to inhibit key metabolic enzymes involved in cellular respiration and energy production.
  • The inhibition was dose-dependent, with significant effects observed at micromolar concentrations.
• Oxidative Stress Induction:
  • Research indicated that treatment with 8-Cyclobutanecarbonyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane led to increased levels of reactive oxygen species (ROS) within cells.
  • This increase correlated with DNA strand breaks and the formation of 8-oxo-7,8-dihydroguanosine lesions, which are markers of oxidative damage .
• Antimicrobial Activity:
  • In vitro tests revealed that derivatives of this compound exhibited varying degrees of antimicrobial activity against Gram-positive and Gram-negative bacteria.
  • The mechanism appeared to involve disruption of bacterial cell membrane integrity.